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Compound of Interest

Compound Name: Strontium chlorate

Cat. No.: B1594936 Get Quote

For researchers and scientists in the field of energetic materials, the selection of an appropriate

oxidizer is critical to achieving desired pyrotechnic effects. Strontium salts are widely used for

generating deep red colors, with strontium nitrate (Sr(NO₃)₂) and strontium chlorate
(Sr(ClO₃)₂) being two common, yet distinct, choices. This guide provides an objective, data-

supported comparison of their performance, properties, and safety considerations to inform

formulation and development.

Strontium nitrate is a frequently used oxidizer for creating vibrant red colors in a variety of

pyrotechnic displays, including flares, fireworks, and sparklers.[1][2] In contrast, strontium
chlorate is a more potent oxidizing agent, also used to produce a brilliant crimson flame,

particularly in applications like tracer bullets.[3][4][5] The fundamental difference in their

chemical composition—the nitrate versus the chlorate anion—leads to significant variations in

performance, stability, and safety.

Physical and Chemical Properties
A comparison of the fundamental physical and chemical properties of strontium chlorate and

strontium nitrate reveals key differences that influence their behavior in pyrotechnic

compositions. Strontium chlorate possesses a higher density and a significantly lower

decomposition temperature, indicating it is less thermally stable than strontium nitrate.

Furthermore, its oxygen balance is more positive, suggesting a greater oxidizing power.
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Property
Strontium Chlorate
(Sr(ClO₃)₂)

Strontium Nitrate
(Sr(NO₃)₂)

Molar Mass 254.52 g/mol [3][6] 211.63 g/mol [7][8]

Appearance Colorless or white crystals[3][6] White crystalline solid[7][8]

Density 3.15 g/cm³[3][4][6] 2.986 g/cm³[7][9]

Decomposition Point
~120°C (hydrated), 290°C

(anhydrous)[6][10]

~570°C (melts), 645°C

(decomposes)[7]

Solubility in Water
174.9 g/100 mL at 18-20°C[3]

[4][10]

~66-71 g/100 mL at 18-20°C[7]

[8]

Oxygen Balance (to SrO) +25.1% +22.7%

Oxygen Balance (to SrCl₂/SrO) +37.7% (to SrCl₂) +22.7% (to SrO)

Pyrotechnic Performance Comparison
The performance of these two compounds in pyrotechnic formulations differs primarily in color

intensity and burn rate, largely due to the presence of chlorine in the chlorate salt.
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Performance Metric Strontium Chlorate Strontium Nitrate

Oxidizing Power
Stronger; more vigorous

reaction.
Milder; stable oxidizer.[8]

Color Quality

Produces a brilliant crimson

hue.[4] The chlorine acts as a

color enhancer, forming SrCl

emitters which produce a

blood-red color.[11]

Produces a rich red flame. In

the absence of a chlorine

donor, the emitting species is

primarily SrOH, which is more

orange-red.[7][11]

Burn Rate

Expected to be higher due to

greater oxidizing power and

lower decomposition

temperature.

Generally lower. Can be

modified with catalysts or by

varying fuel particle size.[9]

Hygroscopicity Hygroscopic.[12]

Also considered hygroscopic,

which can affect stability and

performance.[2][13]

Sensitivity & Stability

Highly sensitive to shock, heat,

and friction.[3][4] Forms

explosive mixtures with organic

materials.[14]

More stable and less sensitive,

making it a safer alternative for

many applications.

Decomposition Pathways and Mechanisms
The thermal decomposition of each compound dictates the release of oxygen and the

formation of the color-producing species. Strontium nitrate decomposes into strontium oxide

and nitrogen oxides, while strontium chlorate decomposes into strontium chloride and

oxygen, a more direct and energetic release of gas.
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Fig. 1: Thermal decomposition pathways.

Experimental Protocols
To quantitatively assess the performance of strontium-based pyrotechnic compositions,

standardized experimental protocols are essential.

Burn Rate Determination
The linear burn rate is a critical parameter for timing and effect generation.

Sample Preparation: The pyrotechnic composition is prepared by intimately mixing the

components (oxidizer, fuel, binder, etc.) and consolidating the mixture into a tube of known

dimensions (e.g., a 6 mm diameter PVC tube) to a specified density.

Ignition: The sample is ignited at one end using a standardized ignition source, such as a

fuse head.

Measurement: The time taken for the flame front to travel a predetermined distance (e.g.,

200 mm) is measured accurately.

Calculation: The linear burn rate is calculated in millimeters per second (mm/s). Multiple trials

are conducted to ensure statistical validity.[8]
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Spectrometric Analysis for Color Purity
Color purity is determined by analyzing the emission spectrum of the burning composition.

Setup: A spectrometer with a calibrated detector is positioned to capture the light emitted

from the burning pyrotechnic sample. The setup must ensure that smoke does not interfere

with the line of sight.

Data Acquisition: The spectrometer records the spectral data (intensity vs. wavelength)

throughout the burn.

Analysis: The collected spectra are analyzed to identify the dominant wavelength and the

presence of key emitting species (e.g., SrCl, SrOH). Color purity can be quantified using CIE

1931 chromaticity coordinates, which are calculated from the spectral data.[3][10] A higher

color purity is achieved when the emission is concentrated in the desired spectral region with

minimal broadband emission or interfering peaks.[10]

Sensitivity to Mechanical Stimuli (BAM Testing)
Sensitivity to friction and impact is a crucial safety parameter. The BAM (Bundesanstalt für

Materialforschung und -prüfung) friction and drop hammer tests are standard methods.

Friction Test: A small sample of the composition is placed on a porcelain plate.[2][15] A

porcelain peg is moved across the sample under a specified load. The test is repeated with

increasing loads until an initiation (e.g., flash, smoke, or report) is observed. The result is

reported as the load at which a certain probability of initiation occurs.[15]

Impact Test: A sample is placed in a standardized apparatus and a drop-weight is released

from varying heights. The impact energy required to cause an initiation in a specified

percentage of trials (e.g., 50%) is determined.
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Fig. 2: Workflow for comparative analysis.

Conclusion
The choice between strontium chlorate and strontium nitrate involves a trade-off between

performance and safety. Strontium chlorate offers superior oxidizing power and the potential

for a more intense, purer red color due to its chlorine content, which facilitates the formation of
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SrCl emitters. However, these advantages come at the cost of significantly increased sensitivity

to heat, friction, and shock, posing substantial handling and storage risks.[3][4][14]

Strontium nitrate, while a less powerful oxidizer, is considerably more stable and safer to

handle, making it the preferred choice for most commercial and consumer pyrotechnic

applications.[7] The color purity of strontium nitrate compositions can be enhanced by the

inclusion of a separate chlorine donor, such as polyvinyl chloride (PVC), offering a safer

method to achieve the desired brilliant red hues.[11]

For research and development professionals, strontium nitrate provides a more stable and

reliable baseline for formulation. The use of strontium chlorate should be restricted to

applications where its high energy output is indispensable and where stringent safety protocols

can be rigorously implemented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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